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Compound of Interest

N-Methyl-4-pyridone-3-
Compound Name:
carboxamide

Cat. No.: B125052

Essential Safety and Handling Guide for N-
Methyl-4-pyridone-3-carboxamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling N-
Methyl-4-pyridone-3-carboxamide. Adherence to these procedures is critical for ensuring
personal safety and maintaining a secure laboratory environment.

Chemical and Physical Properties

A summary of the key quantitative data for N-Methyl-4-pyridone-3-carboxamide is presented
below.
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Property Value Source
Molecular Formula C7HsN20:2

Molecular Weight 152.15 g/mol [1]
Appearance White to Off-White Solid

CAS Number 769-49-3

Storage Temperature Store at < -15°C [1]
Water Solubility 115 g/L (Predicted) [2]

Hazard Identification and Personal Protective
Equipment (PPE)

N-Methyl-4-pyridone-3-carboxamide is considered a potentially toxic compound and an
irritant.[2][3] It may be harmful if swallowed, cause skin and eye irritation, and may lead to
respiratory irritation.[1] The following PPE is mandatory when handling this compound.
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PPE Category

Specification

Rationale

Eye Protection

ANSI Z87.1 certified safety
glasses with side shields or

chemical splash goggles.

Protects against splashes and
dust.

Hand Protection

Chemically resistant gloves

(Nitrile gloves are a suitable

choice for incidental contact).

Prevents skin contact and

absorption.

Body Protection

Standard laboratory coat. A
chemically resistant apron is
recommended for larger

quantities.

Protects against contamination

of clothing and skin.

Respiratory Protection

All handling should be
conducted in a certified

chemical fume hood. If a fume

hood is not available, a

NIOSH-approved respirator

Minimizes inhalation of dust or
vapors.[4][5][6][7]

with organic vapor cartridges is

required.

Operational Plan: Step-by-Step Handling

Procedures

. Preparation:

[EEN

uncluttered.

and spill containment materials.

N

. Weighing and Transfer:

Ensure the designated work area, preferably within a chemical fume hood, is clean and

Assemble all necessary equipment, including a calibrated balance, appropriate glassware,

Verify that an eyewash station and safety shower are readily accessible.
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Perform all weighing and transfer operations within a chemical fume hood to control dust and
vapors.[4]

Use a spatula or other suitable tool to handle the solid material, avoiding the creation of dust.
When preparing solutions, add the solid to the solvent slowly to prevent splashing.
. Experimental Use:
Keep all containers of the compound tightly sealed when not in use.
Avoid direct contact with skin, eyes, and clothing.
Wash hands thoroughly with soap and water after handling.
. Spill Management:
In the event of a small spill, evacuate the immediate area.

Wearing the appropriate PPE, cover the spill with an inert absorbent material (e.g.,
vermiculite, sand).

Carefully collect the absorbed material into a labeled, sealed container for hazardous waste
disposal.

Ventilate the area and decontaminate the spill site.

Disposal Plan

All waste materials containing N-Methyl-4-pyridone-3-carboxamide must be treated as
hazardous waste.

e Solid Waste: Contaminated consumables (e.g., gloves, weighing paper, absorbent materials)
should be placed in a designated, labeled hazardous waste container.

e Liquid Waste: Solutions containing the compound should be collected in a sealed, properly
labeled hazardous waste container.
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» Disposal: All waste must be disposed of in accordance with local, state, and federal
regulations.[7][8][9] Do not dispose of this chemical down the drain.

Emergency First Aid Procedures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate
medical attention.[10]

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[5] Remove
contaminated clothing. If irritation persists, seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.[5][10] Seek immediate medical attention.

¢ Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[10]

Workflow for Safe Handling of N-Methyl-4-pyridone-
3-carboxamide
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Caption: Workflow for the safe handling of N-Methyl-4-pyridone-3-carboxamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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